Cas no 61595-46-8 (4(1H)-Pyrimidinone, 5-amino-6-methyl-2-(methylamino)-)

• Product Name: 4(1H)-Pyrimidinone, 5-amino-6-methyl-2-(methylamino)-
• CAS No: 61595-46-8
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 473514
• PubChem ID: 136271532
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 5-amino-6-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-amino-6-methyl-2-(methylamino)-
• 5-amino-6-methyl-2-(methylamino)-1H-pyrimidin-4-one
• 61595-46-8
• DTXSID90815988
• SCHEMBL22193171
• 5-Amino-6-methyl-2-(methylamino)pyrimidin-4(1H)-one

• Inchi： 1S/C6H10N4O/c1-3-4(7)5(11)10-6(8-2)9-3/h7H2,1-2H3,(H2,8,9,10,11)
• InChI Key： XRRNVDABVNTQNT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(NC)N1)N

Computed Properties

• Exact Mass: 154.0856
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.51